Cas no 55527-86-1 (γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid)

• Product Name: γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid
• CAS No: 55527-86-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5732893
• Update Time: 2025-06-09

γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid Chemical and Physical Properties

Names and Identifiers

• γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid
• L-Ribonic acid, 2-amino-2,3,5-trideoxy-3-methyl-, γ-lactone
• γ-Lactone 2-?Amino-?2,?3,?5-?trideoxy-?3-?methyl-?L-?ribonic Acid

• Inchi： 1S/C6H11NO2/c1-3-4(2)9-6(8)5(3)7/h3-5H,7H2,1-2H3/t3-,4-,5-/m0/s1
• InChI Key： DXLUNIWVHZZSPK-YUPRTTJUSA-N
• SMILES： C1(O[C@@H](C)[C@H](C)[C@@H]1N)=O

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 245.6±33.0 °C(Predicted)
• pka: 7.93±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid

γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid (CAS No. 55527-86-1): A Comprehensive Overview

γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid, identified by its CAS number 55527-86-1, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of γ-lactones, which are cyclic esters with a three-membered ring structure. The unique structural features of γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid make it a valuable intermediate in synthetic chemistry and a potential candidate for various pharmacological applications.

The molecular structure of γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid consists of a γ-lactone ring fused with an amino group and a series of deoxy sugars. This configuration imparts unique chemical properties that have been explored in recent years for their biological activity. The compound's ability to undergo ring-opening reactions under specific conditions makes it a versatile building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the pharmacological potential of γ-lactones due to their ability to interact with various biological targets. Studies have shown that γ-lactones can modulate enzyme activity and cellular signaling pathways, making them promising candidates for drug development. Specifically, γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid has been investigated for its potential role in inhibiting certain enzymes involved in metabolic pathways relevant to inflammation and cancer.

One of the most notable areas of research involving γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid is its application in the synthesis of novel antibiotics. The compound's structural framework allows for modifications that can enhance its antimicrobial properties. Researchers have reported the successful incorporation of this compound into synthetic peptides that exhibit potent activity against Gram-positive bacteria. This development is particularly significant given the increasing prevalence of antibiotic-resistant strains.

The synthesis of γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as enzymatic catalysis and flow chemistry have enabled the efficient production of this compound in laboratory settings. These advancements have not only facilitated basic research but also opened new avenues for industrial applications.

Beyond its synthetic utility, γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid has shown promise in the field of drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for developing targeted drug formulations. Recent studies have demonstrated its effectiveness in enhancing the bioavailability of therapeutic agents by protecting them from degradation in biological environments. This property could significantly improve the efficacy of existing treatments and reduce dosages required.

The biological activity of γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid has also been explored in the context of neurodegenerative diseases. Preliminary research suggests that this compound may interact with specific receptors in the brain that are involved in regulating neuronal survival and function. These findings are particularly intriguing given the increasing burden of neurodegenerative disorders worldwide. Further investigation is warranted to fully understand its potential as a therapeutic agent.

In conclusion, γ-Lactone 2-Amino-2,3,5-trideoxy-3-methyl-L-ribonic Acid (CAS No. 55527-86-1) is a multifaceted compound with significant implications in chemical synthesis and biomedical research. Its unique structural properties and biological activities make it a valuable tool for developing new drugs and therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.